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Compound of Interest

Compound Name: Histamine-15N3

Cat. No.: B15613838

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Histamine-15N3. The following procedural
guidance outlines the necessary personal protective equipment (PPE), handling protocols, and
disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety
when handling Histamine-15N3. As this is a stable isotope-labeled compound, no special
precautions for radioactivity are necessary.[1][2] However, the chemical properties of histamine
dictate the required protective measures.

Recommended Personal Protective Equipment
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PPE Category Item Specification

Must meet ANSI Z.87.1 1989
) standard. Chemical splash
Eye Protection Safety Glasses or Goggles ]
goggles are required where

there is a splash hazard.[3]

Disposable nitrile gloves
provide good short-term
_ ] ) protection.[3] Always inspect
Hand Protection Chemical-resistant Gloves
gloves before use and change
them immediately upon

contamination.

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection Dust Mask or Respirator approved respirator if working

outside of a fume hood or if

dust is generated.[4]

A standard lab coat is
) recommended to protect
Body Protection Laboratory Coat ) ]
against minor splashes and

dust.

Handling and Experimental Protocols

Proper handling procedures are essential to prevent accidental exposure and contamination.
Histamine-15N3 should be handled in a designated area, away from general laboratory traffic.

General Handling Protocol for Solid Histamine-15N3

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.
o Verify that an eyewash station and safety shower are readily accessible.[4]

o Assemble all necessary equipment and reagents before handling the compound.
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e Donning PPE:
o Put on a lab coat, followed by safety glasses or goggles.
o Don the appropriate chemical-resistant gloves.

e Weighing and Aliquoting:

o Perform all manipulations that may generate dust, such as weighing, within a chemical
fume hood to minimize inhalation exposure.[4]

o Use a spatula to handle the solid compound. Avoid creating dust by handling the material
gently.

o If transferring to a solution, add the solvent to the solid slowly to prevent splashing.
e Post-Handling:

o Securely close the container of Histamine-15N3.

o Clean the work area, including the balance and any contaminated utensils.

o Remove gloves using the proper technique to avoid skin contact and dispose of them in
the designated chemical waste container.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[4]

Disposal Plan

The disposal of Histamine-15N3 and any associated waste must comply with local, regional,
and national regulations for chemical waste.

Disposal Procedures

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC411710250&countryCode=US&language=en
https://www.benchchem.com/product/b15613838?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC411710250&countryCode=US&language=en
https://www.benchchem.com/product/b15613838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Waste Type

Disposal Method

Unused Histamine-15N3

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.

Contaminated Labware (e.qg., pipette tips, tubes)

Place in a designated hazardous waste

container for solids.

Contaminated Solvents

Collect in a labeled, sealed waste container for
hazardous liquid waste. Do not mix with

incompatible wastes.[5]

Contaminated PPE (e.g., gloves)

Dispose of in the designated solid chemical

waste stream.

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of

Histamine-15N3.
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Caption: Workflow for Safe Handling of Histamine-15N3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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